Atomic layer deposition on 2D transition metal chalcogenides: layer dependent reactivity and seeding with organic ad-layers
Chemical Communications Pub Date: 2015-09-24 DOI: 10.1039/C5CC05726D
Abstract
This commmunication presents a study of atomic layer deposition of Al2O3 on transition metal dichalcogenide (TMD) two-dimensional films which is crucial for use of these promising materials for electronic applications. Deposition of Al2O3 on pristine chemical vapour deposited MoS2 and WS2 crystals is demonstrated. This deposition is dependent on the number of TMD layers as there is no deposition on pristine monolayers. In addition, we show that it is possible to reliably seed the deposition, even on the monolayer, using non-covalent functionalisation with perylene derivatives as anchor unit.
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 108373-05-3
